Cas no 1198071-57-6 (N-[3-(2-fluorophenoxy)propyl]-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide)

• Product Name: N-[3-(2-fluorophenoxy)propyl]-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide
• CAS No: 1198071-57-6
• MF: C₂₀H₂₃FN₂O₄S
• MW: 406.471027612686
• CID: 6559131
• PubChem ID: 39483100
• Update Time: 2025-05-20

N-[3-(2-fluorophenoxy)propyl]-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(2-fluorophenoxy)propyl]-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide
• EN300-26586275
• Z145000998
• N-[3-(2-fluorophenoxy)propyl]-2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetamide
• 1198071-57-6

• Inchi： 1S/C20H23FN2O4S/c1-16-7-9-17(10-8-16)11-14-28(25,26)23-15-20(24)22-12-4-13-27-19-6-3-2-5-18(19)21/h2-3,5-11,14,23H,4,12-13,15H2,1H3,(H,22,24)/b14-11+
• InChI Key： JGMSSBNDJOUUCQ-SDNWHVSQSA-N
• SMILES： S(/C=C/C1C=CC(C)=CC=1)(NCC(NCCCOC1C=CC=CC=1F)=O)(=O)=O

Computed Properties

• Exact Mass: 406.13625655g/mol
• Monoisotopic Mass: 406.13625655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 92.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[3-(2-fluorophenoxy)propyl]-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide

N-[3-(2-Fluorophenoxy)Propyl]-2-[2-(4-Methylphenyl)Ethenesulfonamido]Acetamide: A Comprehensive Overview

N-[3-(2-Fluorophenoxy)Propyl]-2-[2-(4-Methylphenyl)Ethenesulfonamido]Acetamide is a complex organic compound with the CAS number 1198071-57-6. This compound belongs to the class of sulfonamides, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a unique combination of functional groups, including a fluoro-substituted phenoxy group, a sulfonamide moiety, and an acetamide group, making it a subject of interest in both academic and industrial research.

The structure of this compound is characterized by its fluorophenoxy group attached to a propyl chain, which is further connected to an acetamide group. The sulfonamide portion of the molecule includes a 4-methylphenyl substituent, adding to its complexity and potential reactivity. Recent studies have highlighted the importance of such structural features in modulating the compound's physicochemical properties and biological activity.

One of the key areas of research on this compound involves its synthesis and characterization. Scientists have employed various synthetic strategies to construct this molecule, including nucleophilic substitution reactions and coupling reactions. The optimization of these methods has been crucial in achieving high yields and purity levels, which are essential for further studies on its properties and applications.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. Recent advancements in analytical chemistry have enabled researchers to gain deeper insights into the compound's molecular interactions and stability under different conditions.

The biological activity of N-[3-(2-Fluorophenoxy)Propyl]-2-[2-(4-Methylphenyl)Ethenesulfonamido]Acetamide has been a focal point of recent investigations. Studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes, making it a potential candidate for drug development. Researchers have also explored its ability to act as a template for designing more potent analogs with improved pharmacokinetic profiles.

In addition to its biological applications, this compound has shown promise in materials science. Its unique combination of functional groups makes it a candidate for use in the development of advanced materials, such as polymers and coatings with tailored properties. Ongoing research is focused on understanding how the structure of this compound influences its mechanical and thermal properties when incorporated into polymeric systems.

The environmental impact of this compound is another area of concern. Recent studies have assessed its biodegradability and toxicity under various environmental conditions. These findings are critical for ensuring that the compound can be safely used in industrial applications without posing risks to ecosystems or human health.

In conclusion, N-[3-(2-Fluorophenoxy)Propyl]-2-[2-(4-Methylphenyl)Ethenesulfonamido]Acetamide (CAS No: 1198071-57-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its complex structure provides a foundation for exploring new chemical reactions, developing innovative materials, and advancing drug discovery efforts. As research continues to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.